Cas no 2001695-01-6 (tert-butyl N-[2,2-dimethyl-3-(methylamino)cyclobutyl]carbamate)

Tert-butyl N-[2,2-dimethyl-3-(methylamino)cyclobutyl]carbamate is a specialized carbamate-protected amine compound, primarily used as an intermediate in organic synthesis and pharmaceutical research. Its key structural features include a sterically hindered tert-butyloxycarbonyl (Boc) protecting group and a cyclobutyl backbone with dimethyl and methylamino substituents, enhancing stability and reactivity control. The Boc group facilitates selective deprotection under mild acidic conditions, making it valuable in peptide and small-molecule synthesis. The rigid cyclobutyl framework contributes to conformational constraints, useful in designing bioactive molecules. This compound is particularly advantageous for applications requiring precise amine protection and controlled release in complex synthetic pathways.
tert-butyl N-[2,2-dimethyl-3-(methylamino)cyclobutyl]carbamate structure
2001695-01-6 structure
Product Name:tert-butyl N-[2,2-dimethyl-3-(methylamino)cyclobutyl]carbamate
CAS No:2001695-01-6
MF:C12H24N2O2
MW:228.331163406372
CID:6281174
PubChem ID:165951102
Update Time:2025-06-11

tert-butyl N-[2,2-dimethyl-3-(methylamino)cyclobutyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • EN300-6418175
    • tert-butyl N-[2,2-dimethyl-3-(methylamino)cyclobutyl]carbamate
    • 2001695-01-6
    • Inchi: 1S/C12H24N2O2/c1-11(2,3)16-10(15)14-9-7-8(13-6)12(9,4)5/h8-9,13H,7H2,1-6H3,(H,14,15)
    • InChI Key: WOXUNMZFVSGMOY-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(NC1CC(C1(C)C)NC)=O

Computed Properties

  • Exact Mass: 228.183778013g/mol
  • Monoisotopic Mass: 228.183778013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 50.4Ų

tert-butyl N-[2,2-dimethyl-3-(methylamino)cyclobutyl]carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6418175-0.05g
tert-butyl N-[2,2-dimethyl-3-(methylamino)cyclobutyl]carbamate
2001695-01-6
0.05g
$816.0 2023-05-24
Enamine
EN300-6418175-0.1g
tert-butyl N-[2,2-dimethyl-3-(methylamino)cyclobutyl]carbamate
2001695-01-6
0.1g
$855.0 2023-05-24
Enamine
EN300-6418175-0.25g
tert-butyl N-[2,2-dimethyl-3-(methylamino)cyclobutyl]carbamate
2001695-01-6
0.25g
$893.0 2023-05-24
Enamine
EN300-6418175-0.5g
tert-butyl N-[2,2-dimethyl-3-(methylamino)cyclobutyl]carbamate
2001695-01-6
0.5g
$933.0 2023-05-24
Enamine
EN300-6418175-1.0g
tert-butyl N-[2,2-dimethyl-3-(methylamino)cyclobutyl]carbamate
2001695-01-6
1g
$971.0 2023-05-24
Enamine
EN300-6418175-2.5g
tert-butyl N-[2,2-dimethyl-3-(methylamino)cyclobutyl]carbamate
2001695-01-6
2.5g
$1903.0 2023-05-24
Enamine
EN300-6418175-5.0g
tert-butyl N-[2,2-dimethyl-3-(methylamino)cyclobutyl]carbamate
2001695-01-6
5g
$2816.0 2023-05-24
Enamine
EN300-6418175-10.0g
tert-butyl N-[2,2-dimethyl-3-(methylamino)cyclobutyl]carbamate
2001695-01-6
10g
$4176.0 2023-05-24

tert-butyl N-[2,2-dimethyl-3-(methylamino)cyclobutyl]carbamate Related Literature

Additional information on tert-butyl N-[2,2-dimethyl-3-(methylamino)cyclobutyl]carbamate

Chemical Profile of tert-butyl N-[2,2-dimethyl-3-(methylamino)cyclobutyl]carbamate (CAS No. 2001695-01-6)

tert-butyl N-[2,2-dimethyl-3-(methylamino)cyclobutyl]carbamate, identified by the chemical abstracts service number CAS No. 2001695-01-6, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the class of carbamates, which are widely recognized for their versatility in medicinal chemistry. The presence of a tert-butyl group and a complex 2,2-dimethyl-3-(methylamino)cyclobutyl moiety makes this molecule a subject of interest for researchers exploring novel pharmacophores.

The structural framework of tert-butyl N-[2,2-dimethyl-3-(methylamino)cyclobutyl]carbamate incorporates several key features that contribute to its potential biological activity. The tert-butyl group provides steric hindrance, which can influence the compound's interactions with biological targets. Additionally, the 2,2-dimethyl-3-(methylamino)cyclobutyl ring system introduces a rigid structure that may enhance binding affinity and selectivity. These structural elements are often exploited in drug design to optimize pharmacokinetic and pharmacodynamic properties.

In recent years, there has been a growing interest in carbamate derivatives as potential therapeutic agents. Carbamates are known for their ability to act as acetylcholinesterase inhibitors, making them relevant in the treatment of neurodegenerative diseases such as Alzheimer's disease. The specific substitution pattern in tert-butyl N-[2,2-dimethyl-3-(methylamino)cyclobutyl]carbamate may confer unique advantages over existing carbamate-based drugs, such as improved solubility or reduced toxicity.

Recent studies have demonstrated the importance of cycloalkylamine moieties in enhancing biological activity. The 2,2-dimethyl-3-(methylamino)cyclobutyl group in this compound is an example of such a moiety, which has been shown to improve metabolic stability and binding affinity in various drug candidates. Researchers have been exploring ways to incorporate these structural elements into new molecules to develop more effective treatments for a range of diseases.

The synthesis of tert-butyl N-[2,2-dimethyl-3-(methylamino)cyclobutyl]carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the carbamate functional group is typically achieved through reactions such as urethane formation or carbamate coupling reactions. The presence of the tert-butyl group and the complex cycloalkylamine moiety necessitates precise control over reaction conditions to avoid unwanted side products.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between tert-butyl N-[2,2-dimethyl-3-(methylamino)cyclobutyl]carbamate and its potential biological targets. These studies have helped researchers predict binding affinities and identify key residues involved in drug-receptor interactions. Advanced techniques such as molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into the compound's behavior at the atomic level.

The pharmacological evaluation of tert-butyl N-[2,2-dimethyl-3-(methylamino)cyclobutyl]carbamate has revealed promising results in preclinical studies. In vitro assays have shown that this compound exhibits inhibitory activity against certain enzymes and receptors relevant to neurological disorders. Additionally, animal models have demonstrated potential therapeutic effects without significant adverse effects. These findings suggest that further development of this compound could lead to novel treatments for conditions such as cognitive impairment and motor dysfunction.

Future research directions for tert-butyl N-[2,2-dimethyl-3-(methylamino)cyclobutyl]carbamate include optimizing its chemical structure for improved pharmacological properties and exploring its potential in combination therapies. By leveraging computational tools and experimental techniques, scientists aim to enhance the compound's efficacy and safety profiles. The development of new drug candidates like this one underscores the ongoing efforts in medicinal chemistry to address unmet medical needs through innovative molecular design.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.